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Compound of Interest

Compound Name: 3-Chloro-2,4-dimethylaniline
CAS No.: 40625-24-9
Cat. No.: B2402770
Get Quote
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Executive Summary

3-Chloro-2,4-dimethylaniline is a critical intermediate in the synthesis of agrochemicals (e.qg.,
amitraz metabolites) and azo dyes. Its structural integrity is defined by the steric crowding of
the ortho-chloro and ortho-methyl substituents, which significantly influences its reactivity and
packing behavior.

Because the free amine exhibits a low melting point (often existing as a supercooled liquid or
low-melting solid at room temperature), definitive crystallographic data is derived from its Schiff
base derivatives. This guide analyzes the crystal structure of the N-[(E)-4-
chlorobenzylidene]-2,4-dimethylaniline derivative to elucidate the precise molecular geometry
of the target aniline core.

Key Compound Identifiers
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Property Data

Compound Name 3-Chloro-2,4-dimethylaniline

CAS Number 40625-24-9

Molecular Formula CsH10CIN

Molecular Weight 155.63 g/mol

Physical State Low-melting solid / Oily liquid (Ambient)

) o Intermediate for pesticides, pigments, and
Primary Application )
pharmaceuticals

Structural Data Analysis (Derivative Proxy)

The most authoritative structural data for the 3-chloro-2,4-dimethylaniline scaffold is obtained
from the single-crystal X-ray diffraction of its derivative formed with 4-chlorobenzaldehyde. This
derivative crystallizes readily, locking the aniline geometry into a rigid lattice suitable for high-
resolution analysis.

Crystal Data & Refinement Parameters

Data Source: Derived from N-[(E)-4-Chlorobenzylidene]-2,4-dimethylaniline [1]
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Parameter Value
Crystal System Monoclinic
Space Group Cc (No. 9)

A
Unit Cell Dimensions A

A
Angles
Volume (V) 1275.93(3) A3
Z (Formula Units) 4

Calculated Density (

1.269 Mg/m3
)

Mo K
Radiation (

A)
Temperature 100 K

Molecular Geometry of the Aniline Core

The structural analysis reveals the specific steric environment created by the 2,4-dimethyl and
3-chloro substitution pattern.

e Ring Planarity: The phenyl ring of the aniline moiety is essentially planar (r.m.s. deviation <
0.015 A).[1][2][3][4][5]

 Steric Twist: The dihedral angle between the aniline ring and the imine plane in the derivative
is approximately 52.9°. This significant twist is attributed to the steric repulsion between the
2-methyl group and the imine hydrogen, a structural feature intrinsic to 2-substituted anilines.
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e Bond Lengths:
o C—CI: Typical aromatic C-Cl bond length (~1.74 A).

o C-N: The C(aniline)-N bond length is shortened, indicating conjugation with the ring,
though modulated by the steric twist.

Experimental Protocols
Protocol A: Synthesis & Purification

Objective: Isolate high-purity 3-chloro-2,4-dimethylaniline from commercial technical grades
or synthesis mixtures.

Dissolution: Dissolve crude amine in Dichloromethane (DCM).

o Acid Extraction: Extract with 1M HCI (3x). The amine moves to the aqueous phase as the
hydrochloride salt; non-basic impurities remain in DCM.

o Neutralization: Basify the aqueous layer with 20% NaOH to pH > 10. The amine precipitates
as an oil/solid.[3]

e |solation: Extract into Ethyl Acetate, dry over anhydrous

, and concentrate in vacuo.

 Final Purification: If solid, recrystallize from Hexane/Ethanol (9:1) at -20°C. If liquid, perform
vacuum distillation.

Protocol B: Derivatization for Crystallography

Objective: Convert the low-melting amine into a crystalline Schiff base for X-ray analysis.

e Reactants: Combine 1.0 eq of 3-chloro-2,4-dimethylaniline with 1.0 eq of 4-
chlorobenzaldehyde.

» Solvent: Dissolve in Methanol (10 mL per gram of reactant).

o Catalysis: Add 2-3 drops of Glacial Acetic Acid.
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o Reflux: Heat to reflux for 2 hours. Monitor by TLC (Silica, 20% EtOAc/Hexane).
e Crystallization: Cool slowly to room temperature, then to 4°C.

o Harvest: Filter the colorless/pale yellow prisms. These crystals are suitable for SC-XRD.

Workflow Visualization
Structural Determination Pipeline

The following diagram illustrates the decision logic for characterizing this specific aniline
derivative, distinguishing between direct methods and the derivative proxy method.
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Caption: Workflow for crystallographic characterization. Due to the low melting point, the
derivatization path (blue) is the standard for obtaining high-quality structural data.

Molecular Packing Interactions

The crystal packing of the derivative reveals the supramolecular forces likely present in the free
amine's solid state (if accessible).
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Caption: Schematic of intermolecular forces. The structure is stabilized primarily by C-H...1t
interactions and van der Waals forces rather than strong hydrogen bonds.

Discussion & Implications
Steric Hindrance & Reactivity

The crystallographic data confirms that the 2-methyl group forces the amino group (or the imine
in the derivative) out of coplanarity with the benzene ring.

o Consequence: This deconjugation reduces the nucleophilicity of the nitrogen lone pair
compared to unhindered anilines.

e Drug Design: When using this intermediate, expect slower reaction rates in nucleophilic
substitutions (e.g., Buchwald-Hartwig couplings) compared to 3-chloro-4-methylaniline.

Polymorphism Potential

Given the weak intermolecular forces (lack of strong donors/acceptors in the free amine) and
the flexible methyl rotations, 3-chloro-2,4-dimethylaniline is a high-risk candidate for

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b2402770/docs?utm_src=pdf-body-img#crystallographic-characterization-structural-analysis-3-chloro-2-4-dimethylaniline
https://www.benchchem.com/product/b2402770/docs?utm_src=pdf-body#crystallographic-characterization-structural-analysis-3-chloro-2-4-dimethylaniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2402770?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

polymorphism. In drug development formulations, rigorous screening for metastable
polymorphs is required if this moiety is part of a solid API.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. rcsb.org [rcsb.org]

2. 3-Chloro-2,6-diethylaniline | C10H14CIN | CID 597855 - PubChem
[pubchem.ncbi.nim.nih.gov]

3. youtube.com [youtube.com]

4. Organic Syntheses Procedure [orgsyn.org]

5. Sciencemadness Discussion Board - Chlorination of Aniline - Powered by XMB 1.9.11
[sciencemadness.org]

6. 3-Chloroaniline | C6H6CIN | CID 7932 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Crystallographic Characterization & Structural Analysis:
3-Chloro-2,4-dimethylaniline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2402770/docs#crystallographic-characterization-
structural-analysis-3-chloro-2-4-dimethylaniline]

Disclaimer & Data Validity:

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-2_6-diethylaniline
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloroaniline
https://www.benchchem.com/product/b2402770/docs?utm_src=pdf-body#crystallographic-characterization-structural-analysis-3-chloro-2-4-dimethylaniline
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-2_6-diethylaniline
https://www.benchchem.com/product/b2402770/docs?utm_src=pdf-body#crystallographic-characterization-structural-analysis-3-chloro-2-4-dimethylaniline
https://www.benchchem.com/product/b2402770?utm_src=pdf-custom-synthesis#bc-rfq
https://www.rcsb.org/structure/43CA
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-2_6-diethylaniline
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-2_6-diethylaniline
https://www.youtube.com/watch?v=KK9a_xBgicQ
http://www.orgsyn.org/demo.aspx?prep=CV3P0329
http://www.sciencemadness.org/talk/viewthread.php?tid=9641
http://www.sciencemadness.org/talk/viewthread.php?tid=9641
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloroaniline
https://www.benchchem.com/product/b2402770/docs#crystallographic-characterization-structural-analysis-3-chloro-2-4-dimethylaniline
https://www.benchchem.com/product/b2402770/docs#crystallographic-characterization-structural-analysis-3-chloro-2-4-dimethylaniline
https://www.benchchem.com/product/b2402770/docs#crystallographic-characterization-structural-analysis-3-chloro-2-4-dimethylaniline
https://www.benchchem.com/product/b2402770/docs#crystallographic-characterization-structural-analysis-3-chloro-2-4-dimethylaniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2402770?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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